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Compound of Interest

Compound Name: 1-Methylpiperidine-4-carbonitrile

Cat. No.: B1314567

An In-Depth Technical Guide to the Material Safety of 1-Methylpiperidine-4-carbonitrile

This document provides a comprehensive technical guide on the safe handling, storage, and
emergency procedures for 1-Methylpiperidine-4-carbonitrile (CAS No. 20691-92-3). It is
intended for researchers, scientists, and drug development professionals who may work with
this compound. The information herein is synthesized from available material safety data
sheets and chemical databases to provide a cohesive and practical safety framework. The
causality behind each procedural recommendation is explained to ensure a deep
understanding of the associated risks and mitigation strategies.

Section 1: Chemical and Physical Identity

1-Methylpiperidine-4-carbonitrile is a heterocyclic compound used as a building block in the
synthesis of more complex molecules, particularly in pharmaceutical research. Its identity is
defined by the following properties.
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Property Value Source
CAS Number 20691-92-3 [1][21[3]
Molecular Formula C7H12N:2 [2]
Molecular Weight 124.18 g/mol [2]
Physical Form Liquid [3]
Purity Typically =95% [3]
InChi Key HNAKTMSXYZOSTP- 3]

UHFFFAOYSA-N

Storage Temperature Refrigerator [3]

Section 2: Hazard Identification and GHS
Classification

A thorough understanding of the inherent hazards of 1-Methylpiperidine-4-carbonitrile is
fundamental to its safe use. Based on available data, this compound is classified as highly
hazardous.[3] The Globally Harmonized System (GHS) classifications are summarized below.

Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation

o . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 irritai
irritation
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GHS Pictograms:
Expert Analysis of Hazards:

The combination of H-statements indicates that 1-Methylpiperidine-4-carbonitrile poses a
significant multi-route exposure risk.

o High Acute Toxicity (H301, H311, H331): The "Toxic" classification (as opposed to "Harmful")
signifies that exposure to relatively small quantities of the substance via ingestion, skin
contact, or inhalation can cause severe health effects or be fatal. This necessitates the use
of stringent engineering controls (fume hood) and a comprehensive Personal Protective
Equipment (PPE) ensemble to prevent any direct contact.

e [Irritant Properties (H315, H319, H335): The compound is a known irritant to the skin, eyes,
and respiratory tract.[3] While less severe than its systemic toxicity, irritation can be a first
indicator of exposure and can lead to chronic issues with repeated contact. The potential for
serious eye irritation demands robust eye protection.

Section 3: Risk Mitigation and Safe Handling
Protocols

A self-validating safety protocol is one where engineering controls, personal protective
equipment, and procedural steps work in concert to minimize risk at every stage.

Engineering Controls

The primary line of defense is to isolate the researcher from the chemical.

e Chemical Fume Hood: All work involving the handling of 1-Methylpiperidine-4-carbonitrile,
including weighing, transferring, and use in reactions, must be performed inside a certified
chemical fume hood to prevent inhalation of toxic vapors.[4][5][6]

o Safety Stations: An eyewash station and a safety shower must be immediately accessible
and unobstructed in the laboratory where the compound is handled.[4][7]

Personal Protective Equipment (PPE)
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PPE is the last line of defense and must be selected to match the identified hazards.

Protection Type

Specification

Rationale and Best
Practices

Eye/Face Protection

Chemical splash goggles and

a full-face shield.

Goggles must conform to
EN166 (EU) or OSHA 29 CFR
1910.133 (US) standards.[4][8]
A face shield is mandatory
over goggles to protect against
splashes, which can cause

serious eye irritation.[9]

Skin Protection

Chemical-resistant gloves
(Nitrile rubber, minimum
thickness 0.4 mm) and a

flame-retardant lab coat.

Gloves must be inspected for
integrity before each use.[10]
Given the H311 "Toxic in
contact with skin"
classification, double-gloving is
recommended. Contaminated
gloves must be disposed of

properly.[10]

Respiratory Protection

Not required if work is
conducted within a certified

fume hood.

If there is a risk of ventilation
failure, a NIOSH/MSHA-
approved respirator with
cartridges appropriate for
organic vapors and nitriles
(e.g., Type ABEK) must be
available for emergency use.
[10]

Procedural Workflow for Safe Handling

The following step-by-step workflow is designed to prevent exposure at all stages of handling.
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Diagram 1: Safe Handling Workflow for 1-Methylpiperidine-4-carbonitrile
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Caption: Diagram 1: A sequential workflow for handling 1-Methylpiperidine-4-carbonitrile.
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Section 4: Emergency Procedures

In the event of an accidental exposure or spill, a rapid and informed response is critical.

First-Aid Measures

Immediate medical attention is required for any exposure.[6][7][11]

Exposure Route First-Aid Protocol

Immediately move the person to fresh air. If
breathing is difficult or has stopped, provide

Inhalation artificial respiration (avoid mouth-to-mouth). Call
a poison center or physician immediately.[6][10]
[11]

Take off all contaminated clothing immediately.
) [11] Rinse the affected skin area with copious
Skin Contact .
amounts of water for at least 15 minutes.[7][11]

Seek immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[7]
Eye Contact [10][11] Remove contact lenses if present and

easy to do.[11] Continue rinsing. Call a poison

center or physician immediately.

Do NOT induce vomiting.[4][11] If the person is

conscious, rinse their mouth with water.[10][11]
Ingestion Never give anything by mouth to an

unconscious person.[10][12] Seek immediate

medical attention.

Accidental Release and Fire-Fighting

o Accidental Release: In case of a spill, evacuate all non-essential personnel from the area.
[12] Remove all sources of ignition.[4][12] Ensure adequate ventilation. Wearing full PPE,
cover the spill with an inert, non-combustible absorbent material (e.g., sand, vermiculite).[4]
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[12] Collect the material using non-sparking tools and place it in a suitable, sealed container
for disposal.[4][12] Do not allow the chemical to enter drains.[12]

Fire-Fighting: Use dry chemical, carbon dioxide (CO3), or alcohol-resistant foam to
extinguish a fire.[4][10][12] Hazardous combustion products include toxic carbon oxides (CO,
CO02) and nitrogen oxides (NOXx).[4][6][10] Due to the nitrile group, the formation of highly
toxic hydrogen cyanide gas is possible. Firefighters must wear full protective gear and a self-
contained breathing apparatus (SCBA).[4][6][10]

Diagram 2: Emergency Response Protocol
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Caption: Diagram 2: A decision-making flowchart for emergency events.

Section 5: Toxicological and Ecological Profile

Toxicological Summary: The primary toxicological hazards are high acute toxicity via oral,
dermal, and inhalation routes, as well as irritation to the skin, eyes, and respiratory system.
[3] Comprehensive toxicological data, such as LD50 or LC50 values, are not readily
available in the public domain. Therefore, this chemical should be handled with the
assumption of high toxicity, and exposure should be avoided entirely. The long-term effects
of chronic, low-level exposure have not been investigated.[10]

Ecological Information: There is no specific data available regarding the ecotoxicity of 1-
Methylpiperidine-4-carbonitrile. As a standard practice for all laboratory chemicals,
discharge into the environment must be avoided.[12] All waste materials must be treated as
hazardous chemical waste and disposed of through a licensed professional waste disposal
service.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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